Cas no 1292730-03-0 ((3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone)

• Product Name: (3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone
• CAS No: 1292730-03-0
• MF: C₁₂H₁₄F₂N₂O
• MW: 240.249169826508
• CID: 4775336
• Update Time: 2025-11-06

(3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminopiperidin-1-yl)(2,6-difluorophenyl)methanone
• (3-aminopiperidin-1-yl)-(2,6-difluorophenyl)methanone
• (3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone

• Inchi： 1S/C12H14F2N2O/c13-9-4-1-5-10(14)11(9)12(17)16-6-2-3-8(15)7-16/h1,4-5,8H,2-3,6-7,15H2
• InChI Key： BMUOVICILYZPSL-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(N1CCCC(C1)N)=O)F

Computed Properties

• Exact Mass: 240.10741940 g/mol
• Monoisotopic Mass: 240.10741940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3
• Molecular Weight: 240.25

Additional information on (3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone

(3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone (CAS No. 1292730-03-0): A Comprehensive Overview

The compound (3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone (CAS No. 1292730-03-0) is a piperidine-based derivative with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a 2,6-difluorophenyl moiety and a 3-aminopiperidine ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) disorders, pain management, and neurodegenerative diseases.

In recent years, the demand for piperidine derivatives has surged, driven by their role in developing small-molecule therapeutics. The 3-aminopiperidine scaffold, in particular, is a privileged structure in medicinal chemistry, often found in GPCR-targeting drugs and enzyme inhibitors. The incorporation of 2,6-difluorophenyl enhances the compound's lipophilicity and blood-brain barrier permeability, critical factors for CNS drug design.

One of the most searched questions in pharmaceutical forums is: "What are the synthetic routes for (3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone?" This reflects the growing interest in its scalable synthesis and process optimization. Common methods involve amide coupling between 2,6-difluorobenzoic acid and 3-aminopiperidine, followed by purification via column chromatography or recrystallization. Researchers are also exploring green chemistry approaches to reduce waste and improve yield.

The compound's pharmacokinetic properties are another hot topic. Its logP value and metabolic stability make it suitable for oral bioavailability studies. Recent in silico modeling suggests potential interactions with serotonin receptors and ion channels, aligning with trends in computational drug design. These insights are valuable for hit-to-lead optimization in early-stage drug development.

From an SEO perspective, keywords like "piperidine derivatives in drug discovery", "fluorinated phenyl methanones", and "CNS-targeting small molecules" are highly relevant. These terms align with current searches in academic databases and patent literature, highlighting the compound's interdisciplinary appeal. Its potential role in neuropathic pain and anxiety disorders further amplifies its relevance in biomedical research.

In conclusion, (3-Aminopiperidin-1-yl)(2,6-difluorophenyl)methanone (CAS No. 1292730-03-0) represents a promising candidate for medicinal chemistry applications. Its structural versatility, combined with favorable physicochemical properties, positions it as a key player in the search for novel therapeutic agents. Future studies may focus on its structure-activity relationships and in vivo efficacy, addressing unmet needs in neurological and psychiatric treatments.